Methyl 4-(pyridin-3-yloxy)benzoate
Cat. No. B1420965
M. Wt: 229.23 g/mol
InChI Key: NCGXAKPNWPIEJG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:20][CH2:21][OH:22].[NH2:18][NH2:19].[n:1]1[cH:2][c:3]([O:7][c:8]2[cH:9][cH:10][c:11]([C:12](=[O:13])[O:14][CH3:15])[cH:16][cH:17]2)[cH:4][cH:5][cH:6]1>>[n:1]1[cH:2][c:3]([O:7][c:8]2[cH:9][cH:10][c:11]([C:12](=[O:13])[NH:18][NH2:19])[cH:16][cH:17]2)[cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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NN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)c1ccc(Oc2cccnc2)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NNC(=O)c1ccc(Oc2cccnc2)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
